Cas no 885227-03-2 (5-(2-hydroxyethoxy)-1H-Indole-2-carboxylic acid)

• Product Name: 5-(2-hydroxyethoxy)-1H-Indole-2-carboxylic acid
• CAS No: 885227-03-2
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 2114582
• PubChem ID: 18455622
• Update Time: 2025-04-21

5-(2-hydroxyethoxy)-1H-Indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-hydroxyethoxy)-1H-Indole-2-carboxylic acid
• SCHEMBL3033147
• DA-38777
• SZWCTYNCYXFHLB-UHFFFAOYSA-N
• 885227-03-2
• 5-[(2-Hydroxyethyl)oxy]-1H-indole-2-carboxylic acid

• Inchi： 1S/C11H11NO4/c13-3-4-16-8-1-2-9-7(5-8)6-10(12-9)11(14)15/h1-2,5-6,12-13H,3-4H2,(H,14,15)
• InChI Key： SZWCTYNCYXFHLB-UHFFFAOYSA-N
• SMILES： O(CCO)C1C=CC2=C(C=1)C=C(C(=O)O)N2

Computed Properties

• Exact Mass: 221.06880783Da
• Monoisotopic Mass: 221.06880783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 82.6Ų